Cas no 188546-49-8 (Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI))

Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI) structure
188546-49-8 structure
Product Name:Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI)
CAS No:188546-49-8
MF:C17H13NO4
MW:295.289424657822
CID:228524
PubChem ID:622222
Update Time:2025-04-19

Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI)
    • (-)-PiperlactamS
    • Piperlactam S
    • LHSDJNRAZBFFLF-UHFFFAOYSA-N
    • 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one
    • Naphto[3,2,1-c,d]isoindol-4(5H)-one, 2-hydroxy-1,5-dimethoxy-
    • Dibenz[cd,f]indol-4(5H)-one, 2-hydroxy-1,5-dimethoxy-, (-)-
    • CHEMBL497039
    • HY-N10664
    • CS-0633869
    • 188546-49-8
    • DTXSID901189446
    • 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one #
    • 14-hydroxy-10,15-dimethoxy-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaen-11-one
    • CHEBI:132657
    • Piperlactam
    • Inchi: 1S/C17H13NO4/c1-21-16-13(19)8-11-14-12(18(22-2)17(11)20)7-9-5-3-4-6-10(9)15(14)16/h3-8,19H,1-2H3
    • InChI Key: LHSDJNRAZBFFLF-UHFFFAOYSA-N
    • SMILES: O(C)N1C(C2=CC(=C(C3=C4C=CC=CC4=CC1=C32)OC)O)=O

Computed Properties

  • Exact Mass: 295.08445790g/mol
  • Monoisotopic Mass: 295.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 59Ų

Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,5-dimethoxy-, (-)- (9CI) Related Literature

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